N-[2-(acetylamino)phenyl]-2-(4-tert-butylphenoxy)acetamide

• IUPAC Name: N-(2-acetamidophenyl)-2-(4-tert-butylphenoxy)acetamide
• InChI: InChI=1S/C20H24N2O3/c1-14(23)21-17-7-5-6-8-18(17)22-19(24)13-25-16-11-9-15(10-12-16)20(2,3)4/h5-12H,13H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key: MDDXGVXQINZNJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N-[2-(acetylamino)phenyl]-2-(4-tert-butylphenoxy)acetamide, commonly known as ACPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. ACPA is a selective agonist of the cannabinoid receptor type 1 (CB1) and has been studied extensively for its ability to modulate the endocannabinoid system.

Mechanism of Action

ACPA exerts its effects by selectively binding to and activating the N-[2-(acetylamino)phenyl]-2-(4-tert-butylphenoxy)acetamide receptor, which is primarily expressed in the central nervous system. Activation of the N-[2-(acetylamino)phenyl]-2-(4-tert-butylphenoxy)acetamide receptor by ACPA leads to the modulation of various signaling pathways, including the inhibition of neurotransmitter release and the activation of intracellular signaling cascades.
Biochemical and Physiological Effects:
ACPA has been shown to have a variety of biochemical and physiological effects, including the modulation of pain perception, inflammation, and neuronal activity. ACPA has also been shown to have potential anti-cancer effects, although further research is needed to fully understand this mechanism of action.

Advantages and Limitations for Lab Experiments

One advantage of using ACPA in laboratory experiments is its high selectivity for the N-[2-(acetylamino)phenyl]-2-(4-tert-butylphenoxy)acetamide receptor, which allows for precise modulation of the endocannabinoid system. However, one limitation of using ACPA is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in vitro and in vivo.

Future Directions

Future research on ACPA could focus on further elucidating its mechanism of action and potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Additionally, the development of novel analogs of ACPA could lead to the discovery of more potent and selective agonists of the N-[2-(acetylamino)phenyl]-2-(4-tert-butylphenoxy)acetamide receptor.

Synthesis Methods

The synthesis of ACPA involves a multi-step process that begins with the reaction of 2-(4-tert-butylphenoxy)acetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-aminoacetophenone to yield the desired product, ACPA.

Scientific Research Applications

ACPA has been studied extensively for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. ACPA has been shown to have potent analgesic effects in animal models of acute and chronic pain, and it has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.